tert-butyl 3-(4-(2-(6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-2-ylamino)ethyl)phenyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The synthesis and study of complex organic molecules like tert-butyl 3-(4-(2-(6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-2-ylamino)ethyl)phenyl)propanoate involve intricate organic synthesis techniques, analytical methods for structure elucidation, and assessments of physical and chemical properties. These compounds often play a crucial role in the development of pharmaceuticals and materials science due to their unique structural features.
Synthesis Analysis
The synthesis of complex organic molecules typically involves multiple steps, including acylation, nucleophilic substitution, reduction, and protection/deprotection of functional groups. For instance, Bingbing Zhao et al. (2017) reported the synthesis of a related compound through a multi-step process that includes acylation, nucleophilic substitution, and reduction, achieving a total yield of 81% (Zhao et al., 2017).
Molecular Structure Analysis
The molecular structure of complex organic compounds is often elucidated using NMR spectroscopy, mass spectrometry, and X-ray crystallography. Kant et al. (2015) described the crystal structure of a tert-butyl ester compound, showcasing the molecule's non-planar conformation and interactions that stabilize the crystal packing (Kant et al., 2015).
Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis and Structural Analysis : Research has focused on the synthesis and structural analysis of compounds similar in structure to tert-butyl 3-(4-(2-(6-amino-9-((3aR,4R,6S,6aS)-6-(ethylcarbamoyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-2-ylamino)ethyl)phenyl)propanoate. For example, Soengas et al. (2008) synthesized a compound with a similar structure and analyzed its crystal structure, confirming the absolute configuration assumed from synthesis through diffraction data (Soengas et al., 2008).
Antimicrobial Agent Synthesis : Doraswamy and Ramana (2013) described the synthesis of substituted phenyl azetidines, potentially relevant as antimicrobial agents, which shares a common reaction pathway with the synthesis of tert-butyl derivatives (Doraswamy & Ramana, 2013).
Pharmaceutical Intermediate Production
Synthesis of Key Intermediates for Medications : Rádl (2003) reported a new synthesis method for a tert-butyl compound, a key intermediate in the synthesis of atorvastatin, an effective HMG-CoA reductase inhibitor. This highlights the role of similar tert-butyl compounds in pharmaceutical synthesis (Rádl, 2003).
Intermediate for Anticancer Drugs : Zhang and colleagues (2017) developed a rapid synthetic method for a tert-butyl compound, an important intermediate in many biologically active compounds like omisertinib (Bingbing Zhao et al., 2017).
Catalysis and Organic Reactions
- Catalytic and Reaction Studies : Research by Niesmann, Klingebiel, and Noltemeyer (1996) on di-tert-butyl(di-tert-butylphenylsilylimino) silane reveals insights into the reaction mechanisms and catalytic properties of compounds with tert-butyl groups, which could be relevant for understanding this compound (Niesmann et al., 1996).
properties
IUPAC Name |
tert-butyl 3-[4-[2-[[6-amino-9-[6-(ethylcarbamoyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]purin-2-yl]amino]ethyl]phenyl]propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H41N7O6/c1-7-32-26(39)22-21-23(43-30(5,6)42-21)27(40-22)37-16-34-20-24(31)35-28(36-25(20)37)33-15-14-18-10-8-17(9-11-18)12-13-19(38)41-29(2,3)4/h8-11,16,21-23,27H,7,12-15H2,1-6H3,(H,32,39)(H3,31,33,35,36) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTABKEQHHQHYFD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1C2C(C(O1)N3C=NC4=C(N=C(N=C43)NCCC5=CC=C(C=C5)CCC(=O)OC(C)(C)C)N)OC(O2)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H41N7O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
595.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.